Cas no 2411248-71-8 (2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide)

• Product Name: 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide
• CAS No: 2411248-71-8
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 6012725
• PubChem ID: 146085901
• Update Time: 2025-06-13

2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide
• 2-Chloro-N-[[2-(3-methylphenoxy)phenyl]methyl]acetamide
• 2-chloro-N-{[2-(3-methylphenoxy)phenyl]methyl}acetamide
• EN300-26575962
• 2411248-71-8
• Z1562138416

• Inchi： 1S/C16H16ClNO2/c1-12-5-4-7-14(9-12)20-15-8-3-2-6-13(15)11-18-16(19)10-17/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key： ZUGGAFVRSXTHRN-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC=CC=1OC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 289.0869564g/mol
• Monoisotopic Mass: 289.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide

Professional Introduction to Compound with CAS No. 2411248-71-8 and Product Name: 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide

2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide, identified by its Chemical Abstracts Service (CAS) number 2411248-71-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a chloro-substituted acetamide core linked to a phenylmethyl group bearing a 3-methylphenoxy moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The structure-activity relationship (SAR) of this compound is a critical area of study, particularly in the context of developing novel therapeutic agents. The chloro group at the nitrogen position of the acetamide moiety can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the 3-methylphenoxy substituent on the phenylmethyl group introduces hydrophobicity and potential hydrogen bonding capabilities, which are essential for binding to biological receptors. These features make 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the chloroacetamide core may interact with enzymes or receptors involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory agents. Furthermore, the methylphenoxy group could modulate the compound's pharmacokinetic properties, enhancing its bioavailability and target specificity.

In the realm of drug discovery, 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide represents an example of how structural modifications can yield compounds with improved pharmacological profiles. The integration of virtual screening techniques with high-throughput experimentation has accelerated the process of identifying promising candidates like this one. Researchers are exploring its potential in treating conditions such as pain, inflammation, and neurodegenerative disorders, where modulation of specific biological pathways is crucial.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The optimization of these synthetic routes is essential for large-scale production and further preclinical evaluation.

Preclinical studies are underway to assess the safety and efficacy of 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide in animal models. These studies aim to evaluate its pharmacodynamics, pharmacokinetics, and potential side effects before human trials can commence. The compound's ability to cross the blood-brain barrier and reach target sites effectively is a key parameter being monitored during these investigations.

The role of computational toxicology has become increasingly important in assessing the potential hazards associated with new chemical entities like this one. By leveraging machine learning algorithms and predictive models, researchers can identify potential toxicity liabilities early in the development process, thereby reducing the risk of costly failures in later stages.

The pharmaceutical industry continues to invest heavily in innovative approaches to drug development, recognizing that compounds like 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide hold significant promise for addressing unmet medical needs. Collaborative efforts between academia and industry are fostering an environment where cutting-edge research can translate into tangible therapeutic benefits for patients worldwide.

As our understanding of disease mechanisms evolves, so does our ability to design molecules that interact selectively with disease-causing targets. The development pipeline for 2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide exemplifies this progress, showcasing how interdisciplinary approaches can lead to breakthroughs in medicine. By combining traditional organic synthesis with modern biotechnological tools, scientists are paving the way for next-generation therapeutics.

The future prospects for this compound remain bright, with ongoing research focused on expanding its chemical space through structural analogs and derivatives. By systematically modifying key functional groups while maintaining core structural elements, researchers aim to enhance its therapeutic potential further. This iterative process underscores the dynamic nature of pharmaceutical innovation.

In conclusion,2-chloro-N-{2-(3-methylphenoxy)phenylmethyl}acetamide (CAS No. 2411248-71-8) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique architecture offers multiple opportunities for interaction with biological targets relevant to various diseases. As research progresses from preclinical studies to clinical trials, this compound will continue to be a subject of intense investigation, embodying the spirit of innovation that drives advancements in modern medicine.